Cas no 2172056-79-8 (9-methyl-5-(3-methylbutyl)-1-oxa-4-azaspiro5.6dodecane)

• Product Name: 9-methyl-5-(3-methylbutyl)-1-oxa-4-azaspiro5.6dodecane
• CAS No: 2172056-79-8
• MF: C₁₆H₃₁NO
• MW: 253.423444986343
• CID: 6036631
• PubChem ID: 165606724
• Update Time: 2023-12-29

9-methyl-5-(3-methylbutyl)-1-oxa-4-azaspiro5.6dodecane Chemical and Physical Properties

Names and Identifiers

• 9-methyl-5-(3-methylbutyl)-1-oxa-4-azaspiro5.6dodecane
• 2172056-79-8
• 9-methyl-5-(3-methylbutyl)-1-oxa-4-azaspiro[5.6]dodecane
• EN300-1638989

• Inchi： 1S/C16H31NO/c1-13(2)6-7-15-16(18-12-11-17-15)9-4-5-14(3)8-10-16/h13-15,17H,4-12H2,1-3H3
• InChI Key： ILQSYBILBQZHKP-UHFFFAOYSA-N
• SMILES： O1CCNC(CCC(C)C)C21CCCC(C)CC2

Computed Properties

• Exact Mass: 253.240564612g/mol
• Monoisotopic Mass: 253.240564612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 21.3Ų